Cas no 631-05-0 (3beta-Dimethylamino-23-nor-con-5-en)

• Product name: 3beta-Dimethylamino-23-nor-con-5-en
• CAS No: 631-05-0
• MF: C₂₃H₃₈N₂
• MW: 342.56122636795
• CID: 1997404
• PubChem ID: 12303831

3beta-Dimethylamino-23-nor-con-5-en Chemical and Physical Properties

Names and Identifiers

• 3beta-Dimethylamino-23-nor-con-5-en
• 3beta-dimethylamino-23-nor-con-5-ene
• conessimine
• DTXSID601265742
• 631-05-0
• (3beta)-N,N-Dimethyl-23-norcon-5-enin-3-amine
• CHEMBL2262636
• (3I(2))-N,N-Dimethyl-23-norcon-5-enin-3-amine

• Inchi： InChI=1S/C23H38N2/c1-15-19-7-8-21-18-6-5-16-13-17(25(3)4)9-11-22(16,2)20(18)10-12-23(19,21)14-24-15/h5,15,17-21,24H,6-14H2,1-4H3/t15-,17-,18+,19+,20-,21-,22-,23-/m0/s1
• InChI Key： PHYSDIZFXRPRAH-ALCLCTQTSA-N
• SMILES： CC1C2CCC3C2(CCC4C3CC=C5C4(CCC(C5)N(C)C)C)CN1

Computed Properties

• Exact Mass: 342.303499221g/mol
• Monoisotopic Mass: 342.303499221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives